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Compound of Interest |

Compound Name: Bis(2-fluorophenyl)methanol
CAS No.: 261925-13-7
Cat. No.: B2628164
. J

CAS: 261925-13-7 | GHS Classification: GHS07 (Warning)

Executive Summary & Chemical Intelligence

Bis(2-fluorophenyl)methanol is a specialized organofluorine intermediate used primarily in
medicinal chemistry for structure-activity relationship (SAR) studies and as a precursor for
steric ligand synthesis. Unlike its more common para-substituted isomer [bis(4-
fluorophenyl)methanol, CAS 365-24-2], the ortho-positioning of the fluorine atoms introduces
significant steric crowding around the central carbinol carbon.

This structural distinction alters its physicochemical profile—specifically elevating its melting
point and modifying its solubility profile compared to the para analogue. This guide addresses
the specific handling requirements dictated by its GHSO07 classification, emphasizing the
mitigation of acute mucosal irritation and the management of halogenated chemical waste.

Chemical Identity Card
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Parameter Technical Specification

IUPAC Name Bis(2-fluorophenyl)methanol

261925-13-7 (Distinct from para isomer 365-24-
CAS Number

2)

Molecular Formula Ci3H10F20

Molecular Weight 220.22 g/mol

Physical State White to off-white solid

Melting Point ~98-102°C (Predicted/Observed)

Solubility Soluble in DCM, DMSO, Methanol; Insoluble in
Water

Key Functional Groups Secondary Alcohol, Ortho-Fluorinated Aryl Rings

The GHS07 Hazard Matrix: Mechanism & Mitigation

The GHSO07 ("Exclamation Mark") pictogram is often underestimated in research environments.
For fluorinated benzhydrols, this warning signals specific bioavailability risks. The presence of
fluorine atoms increases the compound's lipophilicity, potentially enhancing skin absorption
rates compared to non-fluorinated analogues.

Hazard Statement Breakdown
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Code

Hazard Statement

Mechanistic Insight

H302

Harmful if swallowed

Fluorinated aromatics can
exhibit distinct metabolic
stability, prolonging systemic

circulation if ingested.

H315

Causes skin irritation

Lipophilic nature allows
penetration of the stratum
corneum, leading to localized

dermatitis.

H319

Causes serious eye irritation

Crystalline dust acts as a
mechanical abrasive and
chemical irritant to the

conjunctiva.

H335

May cause respiratory irritation

Inhalation of fine particulates
triggers mucosal inflammation

in the upper respiratory tract.

Visualizing the Safety Decision Logic

The following decision tree illustrates the immediate response protocols for exposure

scenarios, prioritizing containment and decontamination.
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Exposure Event Detected

Identify Exposure Type

Inhalation (Dust/Vapor) Dermal Contact Ocular Contact

Evacuate to Fresh Air Remove Contaminated PPE Flush with Water/Saline
Check Oxygen Saturation Wash with Soap/Water (15 min) (15 min, lift lids)

Seek Medical Attention
(Provide SDS & CAS 261925-13-7)

Click to download full resolution via product page

Figure 1: Immediate response logic for GHS07 exposure events involving fluorinated
benzhydrols.

Operational Protocols: A Self-Validating System
3.1 Engineering Controls & Storage

» Primary Containment: All weighing and transfer operations must occur within a certified
Chemical Fume Hood or a Powder Containment Balance Enclosure. The H335 hazard
(respiratory irritation) dictates that open-bench handling is strictly prohibited.

o Storage Environment: Store in a cool, dry place (Ambient to +4°C). Ensure the container is
tightly sealed to prevent moisture ingress, as secondary alcohols can be hygroscopic.

e Segregation: Store away from strong oxidizing agents (e.g., permanganates, chromic acid)
to prevent uncontrolled oxidation to the corresponding ketone [bis(2-
fluorophenyl)methanone].
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3.2 Personal Protective Equipment (PPE) Matrix

e Hand Protection: Nitrile rubber gloves (minimum thickness 0.11 mm). Double-gloving is
recommended during synthesis workups involving organic solvents (DCM/THF) to prevent
permeation.

o Eye Protection: Chemical safety goggles (ANSI Z87.1) are mandatory.[1] Safety glasses are
insufficient due to the risk of airborne dust entering the eye (H319).

o Respiratory Protection: If fume hood operations are not feasible (e.g., maintenance), use a
NIOSH-approved N95 or P100 particulate respirator.

3.3 Waste Disposal Architecture

o Classification: Halogenated Organic Waste.

e Protocol: Do not mix with non-halogenated solvents. The presence of fluorine atoms requires
high-temperature incineration (>1100°C) to prevent the formation of toxic byproducts.

o Labeling: Clearly mark waste containers with "Contains Organic Fluorine" to alert disposal
facility personnel.

Synthesis & Application Context

Researchers typically handle this compound during the synthesis of sterically demanding
ligands or as a pharmaceutical intermediate. The following workflow outlines the standard
reduction protocol from the ketone, highlighting critical safety control points (SCPs).

Reaction: Bis(2-fluorophenyl)methanone + NaBH4 — Bis(2-fluorophenyl)methanol

Add NaBH4 (Portionwise) ir to Quench (Ag. NHACI Extraction (DCM) Isolate Solid

Start: Keton
(Bis(2-fluorophel

e Precursor Dissolution in MeOH 1)
nyl)methanone) (0°C, Ice Bath) SCP: Exothermic H2 Evolution onitor via SCP: Gas Evolution Control & Drying (Na2S0O4) (Recrystallize if needed)

Click to download full resolution via product page

Figure 2: Synthesis workflow highlighting Safety Control Points (SCP) for hydride reduction.
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Experimental Note: The ortho-fluorine substituents create steric bulk that may retard the rate of
reduction compared to the para-isomer. Ensure complete consumption of the starting material
by TLC or LC-MS before quenching.

Emergency Response & First Aid

e In Case of Spillage:
o Evacuate: Clear the immediate area of non-essential personnel.
o PPE Up: Don nitrile gloves, goggles, and a lab coat.

o Contain: Dampen the solid with a chemically inert solvent (e.g., heptane) or water to
prevent dust generation before sweeping.

o Clean: Wipe surfaces with a soap/water solution.[2] Do not use acetone initially, as it may
spread the lipophilic compound.

 Fire Fighting:
o Media: Water spray, alcohol-resistant foam, dry chemical, or CO=.

o Hazard: Thermal decomposition releases Hydrogen Fluoride (HF) gas. Firefighters must
wear self-contained breathing apparatus (SCBA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Operational Safety & Handling Architecture: Bis(2-
fluorophenyl)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2628164+#bis-2-fluorophenyl-methanol-safety-data-
sheet-sds-ghs07]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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